Cas no 143411-80-7 (2,5-Piperazinedione,1-(2-aminoethyl)-)
143411-80-7 structure
Product Name:2,5-Piperazinedione,1-(2-aminoethyl)-
CAS No:143411-80-7
MF:C6H11N3O2
MW:157.170440912247
CID:108327
PubChem ID:15646784
Update Time:2025-04-18
2,5-Piperazinedione,1-(2-aminoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione,1-(2-aminoethyl)-
- 1-(2-Aminoethyl)piperazine-2,5-dione
- 143411-80-7
- 2,5-Piperazinedione, 1-(2-aminoethyl)-
- SCHEMBL9180588
-
- Inchi: 1S/C6H11N3O2/c7-1-2-9-4-5(10)8-3-6(9)11/h1-4,7H2,(H,8,10)
- InChI Key: BGTONVRPAQBCET-UHFFFAOYSA-N
- SMILES: O=C1CNC(CN1CCN)=O
Computed Properties
- Exact Mass: 157.08523
- Monoisotopic Mass: 157.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- PSA: 75.43
2,5-Piperazinedione,1-(2-aminoethyl)- Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
143411-80-7 (2,5-Piperazinedione,1-(2-aminoethyl)-) Related Products
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- 155595-73-6(4-ethylpiperazin-2-one)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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